Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate

• Molecular Formula: C28H29N3O4
• Molecular Weight: 471.5 g/mol
• IUPAC Name: methyl 4-(4-benzoylpiperazin-1-yl)-3-[(4-ethylbenzoyl)amino]benzoate
• InChI: InChI=1S/C28H29N3O4/c1-3-20-9-11-21(12-10-20)26(32)29-24-19-23(28(34)35-2)13-14-25(24)30-15-17-31(18-16-30)27(33)22-7-5-4-6-8-22/h4-14,19H,3,15-18H2,1-2H3,(H,29,32)
• InChI Key: CQYFLGXLBZCMFP-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C(=O)C4=CC=CC=C4

Description

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The exact mechanism of action of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate is not fully understood. However, it is believed to modulate the activity of neurotransmitters by binding to their receptors. This leads to the activation or inhibition of downstream signaling pathways, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate has been shown to exhibit various biochemical and physiological effects. It has been reported to enhance the release of dopamine, serotonin, and norepinephrine, leading to increased neuronal activity. It also exhibits antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits high binding affinity towards various receptors, making it a useful tool for studying their function. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate. One possible direction is to investigate its potential as a therapeutic agent for various neurological and psychiatric disorders. Another direction is to study its mechanism of action in more detail, which may lead to the discovery of new drug targets. Additionally, the synthesis method can be further optimized to improve yield and purity, and new analogs can be designed and synthesized to enhance its pharmacological properties.
Conclusion:
In conclusion, Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate is a synthetic compound with significant potential for various scientific research applications. Its synthesis method has been optimized to achieve high yield and purity, and it exhibits high binding affinity towards various receptors. It has been shown to exhibit various biochemical and physiological effects, and has several advantages for lab experiments. There are several future directions for research on this compound, which may lead to the discovery of new therapeutic agents and drug targets.

Synthesis Methods

The synthesis of Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate involves the condensation reaction of 4-(4-benzoyl-1-piperazinyl)benzoic acid with 4-ethylbenzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting product is then treated with methyl iodide to obtain Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate. This method has been optimized to achieve high yield and purity.

Scientific Research Applications

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-ethylbenzoyl)amino]benzoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit significant binding affinity towards various receptors, including dopamine, serotonin, and adrenergic receptors. This property makes it a promising candidate for the development of novel drugs for the treatment of various neurological and psychiatric disorders, such as schizophrenia, depression, and anxiety.